Cas no 5510-69-0 (Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate)

Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate structure
5510-69-0 structure
Product name:Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
CAS No:5510-69-0
MF:C9H12N2O4
MW:212.202582359314
CID:943366
PubChem ID:300276

Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
    • 2,3-Diazabicyclo[2.2.1]hept-5-ene, 2,3-bis(methoxycarbonyl)-
    • 2,3-diaza-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid dimethyl ester
    • 2,3-Diaza-bicyclo< 2.2.1> hept-5-en-2,3-dicarbonsaeuredimethylester
    • 2,3-Diaza-bicyclo< 2.2.1> hepten-(5)-dicarbonsae
    • 2,3-Diaza-norborn-5-en-2,3-dicarbonsaeure-dimethylester
    • AC1L6VYR
    • CTK1H3212
    • N,N'-Bis-(methoxycarbonyl)-2,3-diaza-bicyclo< 2.2.1> hepten-(5)
    • NSC174617
    • DTXSID90306205
    • NSC-174617
    • SCHEMBL10970531
    • 2,3-Diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dimethyl ester
    • SCFCVOANRYOSSR-UHFFFAOYSA-N
    • 5510-69-0
    • Dimethyl 2,3-diazabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate #
    • Inchi: InChI=1S/C9H12N2O4/c1-14-8(12)10-6-3-4-7(5-6)11(10)9(13)15-2/h3-4,6-7H,5H2,1-2H3
    • InChI Key: SCFCVOANRYOSSR-UHFFFAOYSA-N
    • SMILES: COC(=O)N1C2CC(N1C(=O)OC)C=C2

Computed Properties

  • Exact Mass: 212.07976
  • Monoisotopic Mass: 212.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1Ų
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.361
  • Boiling Point: 272°C at 760 mmHg
  • Flash Point: 118.3°C
  • Refractive Index: 1.551
  • PSA: 59.08
  • LogP: 0.62470

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